2-(Furan-3-yl)-1,2-dimethylcyclopentan-1-ol

• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: 2-(furan-3-yl)-1,2-dimethylcyclopentan-1-ol
• InChI: InChI=1S/C11H16O2/c1-10(9-4-7-13-8-9)5-3-6-11(10,2)12/h4,7-8,12H,3,5-6H2,1-2H3
• InChI Key: IZYBTIOUPUTNBT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC1(C)O)C2=COC=C2

Description

2-(Furan-3-yl)-1,2-dimethylcyclopentan-1-ol is a cyclopentanol derivative featuring a fused furan ring at the 3-position and two methyl groups at the 1- and 2-positions of the cyclopentane backbone. The hydroxyl group at position 1 and the furan moiety contribute to its polarity, making it a candidate for applications in fragrance formulation and organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Furan-3-yl)-1,2-dimethylcyclopentan-1-ol can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of furan derivatives with cyclopentanone in the presence of a suitable catalyst can yield the desired compound. The reaction conditions typically include moderate temperatures and the use of solvents like ethanol or methanol to facilitate the reaction .

Industrial Production Methods

Industrial production of 2-(Furan-3-yl)-1,2-dimethylcyclopentan-1-ol may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction parameters, ensuring high yield and purity of the final product. The use of green chemistry principles, such as solvent recycling and energy-efficient processes, is also common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

2-(Furan-3-yl)-1,2-dimethylcyclopentan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The furan ring can undergo electrophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are frequently used.

Substitution: Electrophilic substitution reactions often involve reagents like bromine (Br₂) or nitric acid (HNO₃) under acidic conditions.

Major Products Formed

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of the original compound. These products can have different functional groups and properties, making them useful for further chemical transformations .

Scientific Research Applications

2-(Furan-3-yl)-1,2-dimethylcyclopentan-1-ol has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as an intermediate in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of fine chemicals, pharmaceuticals, and agrochemicals.

Mechanism of Action

The mechanism of action of 2-(Furan-3-yl)-1,2-dimethylcyclopentan-1-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

Key Observations:

Furan Positional Isomerism : The furan-3-yl isomer (target compound) differs from the furan-2-yl analog () in ring substitution. This positional change may alter intermolecular interactions (e.g., hydrogen bonding) and solubility due to differences in electron density distribution.

Functional Group Impact: The hydroxyl group in cyclopentanols enhances hydrogen-bonding capacity compared to ketones (e.g., 3-Methyl-2-(pentyloxy)cyclopent-2-en-1-one), which may reduce volatility and increase persistence in formulations. Aromatic substituents (e.g., 3-tolyl in 2,2-Dimethyl-3-(3-tolyl)propan-1-ol) improve stability in hydrophobic matrices, whereas furans may introduce photochemical sensitivity.

Critical Analysis:

• The target compound’s furan ring may necessitate stricter photostability testing compared to non-heterocyclic analogs like 2,2-Dimethyl-3-(3-tolyl)propan-1-ol, as furans can form reactive intermediates under UV exposure.
• Compared to 3,3-Dimethyl-5-(2,2,3-trimethylcyclopenten-1-yl)-4-penten-2-ol, the cyclopentanol core in the target compound likely reduces volatility, enhancing its utility in long-lasting fragrances.

Physicochemical Property Trends

• Boiling Point: Cyclopentanols generally exhibit higher boiling points (~220–250°C) than ketones (~180–200°C) due to hydrogen bonding.
• Solubility : The furan-3-yl group may improve water solubility relative to aromatic substituents (e.g., 3-tolyl), but this is contingent on the hydroxyl group’s accessibility for solvation.

Biological Activity

The compound 2-(Furan-3-yl)-1,2-dimethylcyclopentan-1-ol is a furan-derived compound that has garnered interest due to its potential biological activities. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-(Furan-3-yl)-1,2-dimethylcyclopentan-1-ol can be described as follows:

• Molecular Formula : C12H14O2
• Molecular Weight : 194.24 g/mol
• IUPAC Name : 2-(Furan-3-yl)-1,2-dimethylcyclopentan-1-ol

This compound features a furan ring, which is known for its diverse biological activities due to its ability to interact with various biological targets.

Antitumor Activity

Recent studies have indicated that compounds containing furan moieties exhibit significant antitumor activity. For instance, derivatives of furan have been evaluated against various cancer cell lines. In vitro studies using human lung cancer cell lines (A549, HCC827, NCI-H358) demonstrated that furan derivatives can inhibit cell proliferation effectively. The cytotoxicity was assessed using MTS assays, revealing promising results for compounds similar to 2-(Furan-3-yl)-1,2-dimethylcyclopentan-1-ol .

Compound	Cell Line	IC50 (μM)
2-(Furan-3-yl)-1,2-dimethylcyclopentan-1-ol	A549	TBD
Doxorubicin	A549	1.31 ± 0.11
Staurosporine	HCC827	0.047 ± 0.007

Note: TBD indicates that specific IC50 values for the compound are yet to be determined.

Antimicrobial Activity

In addition to antitumor properties, furan derivatives have shown antimicrobial activity. Compounds structurally related to 2-(Furan-3-yl)-1,2-dimethylcyclopentan-1-ol were tested against various bacterial strains and exhibited significant inhibition of growth. The mechanism often involves interaction with bacterial DNA or cell membranes .

The biological activity of furan derivatives is believed to stem from their ability to interact with DNA and inhibit DNA-dependent enzymes. For example, compounds similar to 2-(Furan-3-yl)-1,2-dimethylcyclopentan-1-ol have been shown to bind within the minor groove of DNA, disrupting essential processes such as replication and transcription . This binding can lead to increased apoptosis in cancer cells and reduced viability in microbial pathogens.

Case Study 1: Antitumor Efficacy in Lung Cancer

A study involving the evaluation of a series of furan derivatives demonstrated that certain structural modifications enhance antitumor efficacy. The study found that compounds with a furan moiety showed higher cytotoxicity in two-dimensional assays compared to three-dimensional models due to better penetration and interaction with cancer cells .

Case Study 2: Antimicrobial Activity Against Gram-positive Bacteria

Another investigation focused on the antimicrobial properties of furan derivatives against Gram-positive bacteria such as Staphylococcus aureus. Results indicated that these compounds could significantly inhibit bacterial growth at low concentrations, suggesting potential for development into therapeutic agents .